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Compound of Interest

Compound Name: Boc-Val-Pro-OH

Cat. No.: B558034 Get Quote

For laboratory professionals engaged in peptide synthesis and drug development, the

responsible management of chemical reagents is paramount. This guide provides essential

safety and logistical information for the proper disposal of Boc-Val-Pro-OH (N-tert-

Butoxycarbonyl-L-valyl-L-proline), ensuring the safety of personnel and adherence to

environmental regulations. While specific toxicity data for this compound is limited, the following

procedures are based on best practices for the disposal of similar Boc-protected amino acid

derivatives.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle Boc-Val-Pro-OH with care

in a well-ventilated area, preferably within a chemical fume hood. Adherence to standard

laboratory safety protocols, including the use of appropriate personal protective equipment

(PPE), is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always inspect

gloves for integrity before use.[1]

Body Protection: A laboratory coat is essential to prevent skin contact.[1]
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Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be worn.[1]

Quantitative Data Summary
While extensive quantitative data for Boc-Val-Pro-OH is not readily available in all public safety

data sheets, the following table summarizes its key chemical properties.

Property Value

CAS Number 23361-28-6

Molecular Formula C15H26N2O5

Molecular Weight 314.38 g/mol

Appearance White to off-white solid

Storage Temperature 0 - 8 °C

Step-by-Step Disposal Protocol
The proper disposal of Boc-Val-Pro-OH requires a systematic approach to ensure safety and

regulatory compliance. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[2]

Waste Identification and Segregation:

Identify the waste as a non-halogenated organic solid.

Segregate it from other waste streams, particularly aqueous and halogenated waste, to

prevent unintended reactions.

Containerization:

Use a dedicated, clearly labeled, and chemically compatible container for the solid waste.

The container must have a secure lid to prevent spills or the release of dust.

Labeling:
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Clearly label the waste container with the full chemical name: "Boc-Val-Pro-OH".

Include any relevant hazard warnings as per your institution's guidelines.

Storage of Waste:

Store the sealed waste container in a designated and secure chemical waste

accumulation area.

This area should be cool, dry, and well-ventilated.

Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Ensure all required documentation for waste disposal is completed accurately.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Boc-Val-Pro-OH is illustrated in the diagram

below. This structured approach ensures that all necessary steps are followed in the correct

sequence, minimizing risks and ensuring compliance.
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Preparation

Disposal Procedure

Final Steps

Start: Identify Boc-Val-Pro-OH for Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate as Non-Halogenated
Organic Solid

Place in a Labeled,
Sealed Waste Container

Store in Designated
Waste Accumulation Area

Contact EHS or Licensed
Waste Disposal Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Boc-Val-Pro-OH.
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In the event of a spill, avoid dust formation. For small spills of solid material, carefully sweep it

up and place it into the designated waste container. For larger spills, evacuate the area and

follow your institution's emergency procedures. Following these guidelines will help ensure a

safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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